Cas no 2228000-73-3 (rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol)
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol
- EN300-1637626
- 2228000-73-3
-
- Inchi: 1S/C11H23NO/c1-8(2)4-9(3)5-10-6-12-7-11(10)13/h8-13H,4-7H2,1-3H3/t9?,10-,11-/m1/s1
- InChI Key: XJQRONSJBSWTEX-FHZGLPGMSA-N
- SMILES: O[C@@H]1CNC[C@H]1CC(C)CC(C)C
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1637626-50mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-100mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 100mg |
$993.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-250mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 250mg |
$1038.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-500mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 500mg |
$1084.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-1000mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 1000mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-2500mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 2500mg |
$2211.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-5000mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 5000mg |
$3273.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-10000mg |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 10000mg |
$4852.0 | 2023-09-22 | ||
| Enamine | EN300-1637626-0.05g |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 0.05g |
$1793.0 | 2023-06-04 | ||
| Enamine | EN300-1637626-0.1g |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol |
2228000-73-3 | 0.1g |
$1879.0 | 2023-06-04 |
rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol
Comprehensive Overview of rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol (CAS No. 2228000-73-3)
The compound rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol (CAS No. 2228000-73-3) is a stereoisomeric pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This article delves into its molecular characteristics, synthesis pathways, and relevance in modern scientific advancements, addressing common queries such as "What is the role of rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol in drug discovery?" and "How does CAS 2228000-73-3 contribute to chiral synthesis?".
From a structural perspective, rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol features a pyrrolidine core substituted with a 2,4-dimethylpentyl group at the 4-position and a hydroxyl group at the 3-position. Its stereochemistry, denoted by the (3R,4S) configuration, plays a critical role in its interactions with biological targets, making it a valuable scaffold for designing enantioselective catalysts or bioactive molecules. Researchers often explore its potential in addressing trending topics like "green chemistry" and "sustainable synthesis," as its chiral centers enable efficient asymmetric transformations.
The synthesis of CAS 2228000-73-3 typically involves multi-step organic reactions, including alkylation and reduction steps, to achieve the desired stereochemical purity. Recent advancements in "flow chemistry" and "enzymatic resolution" have optimized its production, aligning with industry demands for cost-effective and scalable processes. Questions such as "What are the latest synthetic routes for rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol?" highlight the compound's relevance in cutting-edge methodologies.
In pharmaceutical contexts, rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol is investigated for its potential as a building block in CNS-active compounds or protease inhibitors. Its ability to modulate receptor binding affinity has sparked interest in "precision medicine" and "targeted drug delivery," addressing searches like "How can CAS 2228000-73-3 improve drug bioavailability?" Analytical techniques such as HPLC and NMR are pivotal in characterizing its purity and stereoisomeric composition, ensuring compliance with regulatory standards.
Beyond therapeutics, this compound finds utility in material science, particularly in designing "chiral ligands" for asymmetric catalysis—a hotspot in "catalysis research." Its compatibility with transition metals enhances its appeal for reactions like hydrogenation or cross-coupling, answering queries such as "Can rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol be used in C-C bond formation?"
To conclude, rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol (CAS No. 2228000-73-3) exemplifies the intersection of synthetic chemistry and applied science. Its versatility underscores its importance in addressing contemporary challenges, from "drug development" to "catalytic innovation," making it a compound of enduring scientific and industrial interest.
2228000-73-3 (rac-(3R,4S)-4-(2,4-dimethylpentyl)pyrrolidin-3-ol) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)